Cas no 115334-55-9 (Spiro[4H-4a,7-ethanonaphtho[2,3-b]furan-10,3'(2'H)-naphtho[2,3-b]furan]-2,2',6',8(3H,4'H,7H)-tetrone, 3a,3'a,8a,8'a,9,9',9a,9'a-octahydro-5,5',8a,8'a-tetramethyl-3-methylene-, (3'S,3aR,3'aR,4aR,7R,8aR,8'aS,9aR,9'aR)- (9CI))

Spiro[4H-4a,7-ethanonaphtho[2,3-b]furan-10,3'(2'H)-naphtho[2,3-b]furan]-2,2',6',8(3H,4'H,7H)-tetrone, 3a,3'a,8a,8'a,9,9',9a,9'a-octahydro-5,5',8a,8'a-tetramethyl-3-methylene-, (3'S,3aR,3'aR,4aR,7R,8aR,8'aS,9aR,9'aR)- (9CI) structure
115334-55-9 structure
Product Name:Spiro[4H-4a,7-ethanonaphtho[2,3-b]furan-10,3'(2'H)-naphtho[2,3-b]furan]-2,2',6',8(3H,4'H,7H)-tetrone, 3a,3'a,8a,8'a,9,9',9a,9'a-octahydro-5,5',8a,8'a-tetramethyl-3-methylene-, (3'S,3aR,3'aR,4aR,7R,8aR,8'aS,9aR,9'aR)- (9CI)
CAS No:115334-55-9
MF:C30H32O6
MW:488.572610591482
CID:220717
Update Time:2024-03-01

Spiro[4H-4a,7-ethanonaphtho[2,3-b]furan-10,3'(2'H)-naphtho[2,3-b]furan]-2,2',6',8(3H,4'H,7H)-tetrone, 3a,3'a,8a,8'a,9,9',9a,9'a-octahydro-5,5',8a,8'a-tetramethyl-3-methylene-, (3'S,3aR,3'aR,4aR,7R,8aR,8'aS,9aR,9'aR)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Spiro[4H-4a,7-ethanonaphtho[2,3-b]furan-10,3'(2'H)-naphtho[2,3-b]furan]-2,2',6',8(3H,4'H,7H)-tetrone,3a,3'a,8a,8'a,9,9',9a,9'a-octahydro-5,5',8a,8'a-tetramethyl-3-methylene-, (3'S,3aR,3'aR,4aR,7R,8aR,8'aS,9aR,9'aR)-(9CI)
    • Spiro[4H-4a,7-ethanonaphtho[2,3-b]furan-10,3'(2'H)-naphtho[2,3-b]furan]-2,2',6',8(3H,4'H,7H)-tetrone,3a,3'a,8a,8'a,9,9',9a,9'
    • Spiro[4H-4a,7-ethanonaphtho[2,3-b]furan-10,3'(2'H)-naphtho[2,3-b]furan]-2,2',6',8(3H,4'H,7H)-tetrone,3a,3'a,8a,8'a,9,9',9a,9'a-octahydro-5,5',8a,8'a-tetramethyl-3-methylene-, (3'S,3aR,3'aR,4aR,7R,8aR,
    • Fruticolide
    • Fruticolide(sesquiterpene dimer)
    • Spiro[4H-4a,7-ethanonaphtho[2,3-b]furan-10,3'(2'H)-naphtho[2,3-b]furan]-2,2',6',8(3H,4'H,7H)-tetrone,3a,3'a,8a,8'a,9,9',9a,9'a-octahydro-5,5',8a,8'a-tetramethyl-3-methylene-,[3aR-[3aa,4aa,7a,8ab,9aa,10S*(3'aR*,8'aS*,9'aR*)]]-
    • Spiro[4H-4a,7-ethanonaphtho[2,3-b]furan-10,3'(2'H)-naphtho[2,3-b]furan]-2,2',6',8(3H,4'H,7H)-tetrone, 3a,3'a,8a,8'a,9,9',9a,9'a-octahydro-5,5',8a,8'a-tetramethyl-3-methylene-, (3'S,3aR,3'aR,4aR,7R,8aR,8'aS,9aR,9'aR)- (9CI)
    • [3aR-[3aalpha,4aalpha,7alpha,8abeta,9aalpha,10S*(3'aR*,8'aS*,9'aR*)]]-3a,3'a,8a,8'a,9,9',9a,9'a-Octahydro-5,5',8a,8'a-tetramethyl-3-methylenespiro[4H-4a,7-ethanonaphtho[2,3-b]furan-10,3'(2'H)-naphtho[2,3-b]furan]-2,2',6',8(3H,4'H,7H)-tetrone
    • Inchi: 1S/C30H32O6/c1-14-8-20-24(32)28(5)12-22-17(15(2)25(33)35-22)10-29(14,28)13-30(20)19-9-18-16(3)21(31)6-7-27(18,4)11-23(19)36-26(30)34/h6-8,17,19-20,22-23H,2,9-13H2,1,3-5H3/t17-,19+,20+,22-,23-,27-,28+,29-,30+/m1/s1
    • InChI Key: DXWSMYLGSLBTTI-MCEWBXIHSA-N
    • SMILES: O1C(=O)C(=C)[C@@]2([H])C[C@]34C[C@@]5(C(=O)O[C@]6([H])C[C@]7(C)C(=C(C)C(=O)C=C7)C[C@@]65[H])[C@]([H])(C(=O)[C@]3(C)C[C@@]12[H])C=C4C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • XLogP3: 1.563

Spiro[4H-4a,7-ethanonaphtho[2,3-b]furan-10,3'(2'H)-naphtho[2,3-b]furan]-2,2',6',8(3H,4'H,7H)-tetrone, 3a,3'a,8a,8'a,9,9',9a,9'a-octahydro-5,5',8a,8'a-tetramethyl-3-methylene-, (3'S,3aR,3'aR,4aR,7R,8aR,8'aS,9aR,9'aR)- (9CI) Related Literature

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